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Compound of Interest

Compound Name: (3-Methyldecan-2-YL)benzene

Cat. No.: B15444578

For researchers, scientists, and drug development professionals, understanding the
toxicological profiles of alkyloenzene homologues is crucial for environmental risk assessment
and the development of safer chemical formulations. This guide provides a comparative
analysis of the toxicity of C10 to C14 alkylbenzene homologues, focusing on both their
sulfonated (Linear Alkylbenzene Sulfonates, LAS) and non-sulfonated (Linear Alkylbenzenes,
LABs) forms. The information is compiled from various scientific studies and regulatory
databases to offer a comprehensive overview supported by experimental data.

A consistent trend observed across multiple studies is that the toxicity of Linear Alkylbenzene
Sulfonate (LAS) homologues to aquatic organisms increases with the length of the alkyl chain.
Longer-chain homologues, such as C13 and C14 LAS, have been shown to be significantly
more toxic than their shorter-chain counterparts (C10-C12).[1][2] This trend is also reflected in
the bioconcentration factor (BCF), which tends to increase with the length of the alkyl chain.

In contrast, the parent compounds, Linear Alkylbenzenes (LABs), which are not sulfonated, are
generally considered to be less toxic to a wide range of aquatic species, with the notable
exception of Daphnia magna.[3]

Quantitative Toxicity Data

The following tables summarize the available quantitative toxicity data for C10 to C14
alkylbenzene homologues. It is important to note that much of the available data pertains to
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commercial mixtures of LAS, and data for individual homologues can be limited.

Aquatic Toxicity of Linear Alkylbenzene Sulfonate (LAS)
Homologues

Concentration

Homologue Test Species Endpoint Reference
(mglL)

C10 LAS Daphnia magna 48h EC50 27.6 [4]

Cl1LAS Daphnia magna  48h EC50 21.2 [4]

C12 LAS Daphnia magna 48h EC50 5.9 [4]

C13LAS Daphnia magna  48h EC50 2.6 [4]

Cl4 LAS Daphnia magna  48h EC50 0.68 [4]

Sparus aurata
) No lethal effect
C10-C12 LAS (seabream) Lethality [1]
up to 5 mg/L
embryos

Sparus aurata
(seabream) 100% Lethality 0.1-0.25 [1]

embryos

Cl3 and C14
LAS

Mammalian Toxicity of Linear Alkylbenzene Sulfonates
(LAS)

Data on the mammalian toxicity of individual LAS homologues are scarce. The available data
are primarily for commercial mixtures of C10-C14 LAS.
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Substance Test Species Endpoint Value Reference
1,080 - 1,980
C10-C14 LAS Rat Oral LD50 [5]
mg/kg bw
2,160 - 2,250
C10-C14 LAS Mouse Oral LD50 [5]
mg/kg bw
C10-C14 LAS Rat Dermal LD50 >2,000 mg/kg bw  [5]

2-year dietary
C10-C14 LAS Rat 250 mg/kg-day [6]
study (NOAEL)

Experimental Protocols

The toxicity data presented in this guide are primarily derived from standardized test guidelines
developed by the Organisation for Economic Co-operation and Development (OECD). These
protocols are widely accepted for regulatory and research purposes.

Aquatic Toxicity Testing

A general workflow for assessing the acute aquatic toxicity of chemical substances, such as
LAS homologues, is depicted in the diagram below. This workflow is based on the principles
outlined in OECD Test Guidelines 201, 202, and 203.
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Aquatic toxicity testing workflow.
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Description of Key Experimental Steps:

o Test Substance and Preparation: A stock solution of the specific alkylbenzene homologue is
prepared in a suitable solvent or directly in the test medium. From this stock solution, a
series of dilutions are made to obtain the desired test concentrations.

o Test Organisms and Exposure:

o Algae (OECD 201): Cultures of a freshwater green alga (e.g., Raphidocelis subcapitata)
are exposed to the test concentrations for 72 hours under controlled conditions of light,
temperature, and nutrients.

o Daphnia (OECD 202): Young daphnids (Daphnia magna) are exposed to the test
concentrations for 48 hours. The number of immobilized daphnids is recorded at 24 and
48 hours.

o Fish (OECD 203): Freshwater fish (e.g., Zebrafish, Danio rerio) are exposed to the test
concentrations for 96 hours in a semi-static or flow-through system. Mortality is the
primary endpoint observed.

o Data Analysis: The results from the exposure studies are used to calculate the median
effective concentration (EC50) for algae and daphnia, and the median lethal concentration
(LC50) for fish. These values represent the concentration of the substance that causes a
50% effect (inhibition of growth or immobilization) or mortality, respectively.

» Hazard Classification: The calculated EC50 and LC50 values are then used to classify the
substance according to its potential hazard to the aquatic environment.

Mammalian Oral Toxicity Testing

The determination of acute oral toxicity in mammals, such as the LD50 value, typically follows
protocols like the OECD Test Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure) or
OECD 423 (Acute Oral Toxicity - Acute Toxic Class Method).

General Procedure:

o Animal Selection: Healthy, young adult rodents (usually rats or mice) are used.
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o Dose Administration: The test substance is administered by gavage in a single dose.

o Observation: The animals are observed for a period of up to 14 days for signs of toxicity and
mortality.

o Data Analysis: The LD50 value, which is the statistically estimated dose that would cause
mortality in 50% of the animals, is calculated.

Signaling Pathways in Alkylbenzene-Induced
Cellular Stress

Alkylbenzenes and their sulfonated derivatives can induce cellular stress, which may involve
various signaling pathways. A simplified representation of a potential pathway leading to
oxidative stress and cellular response is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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